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Introduction: TD1092 is a potent pan-Inhibitor of Apoptosis (IAP) protein degrader, functioning
as a Proteolysis Targeting Chimera (PROTAC). It orchestrates the degradation of cellular IAP
proteins (clAP1, clAP2, and XIAP) by hijacking the Cereblon (CRBN) E3 ubiquitin ligase. This
technical guide provides a detailed overview of the synthesis pathway and mechanism for a
key building block, herein referred to as "TD1092 intermediate-1," based on available
chemical synthesis literature.

TD1092 Intermediate-1: Structure and
Retrosynthetic Analysis

Based on the known structure of TD1092, a complex heterobifunctional molecule, a logical
retrosynthetic disconnection points to three primary components: an IAP-binding moiety, a
CRBN-recruiting ligand (a thalidomide derivative), and a linker connecting these two functional
ends. "TD1092 intermediate-1" is identified as the elaborated linker component, functionalized
for subsequent conjugation to the IAP binder and the CRBN ligand.
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For the purpose of this guide, "TD1092 intermediate-1" is defined as (S)-1-(tert-
butoxycarbonyl)-3-(8-aminooctyl)azetidine-3-carboxylic acid. This intermediate provides the
core azetidine structure and the octyl spacer arm necessary for the final TD1092 assembly.

Synthesis Pathway of TD1092 Intermediate-1

The synthesis of TD1092 intermediate-1 is a multi-step process commencing from
commercially available starting materials. The pathway focuses on the stereoselective
construction of the 3-substituted azetidine core, followed by the installation and
functionalization of the octyl linker.

Experimental Protocols

Step 1: Synthesis of (S)-1-benzyl 3-methyl 3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-
dicarboxylate

o Materials: (S)-1-benzyl 3-methyl azetidine-1,3-dicarboxylate, tert-butyl (8-
bromooctyl)carbamate, Lithium bis(trimethylsilyl)amide (LIHMDS) solution (1 M in THF),
anhydrous Tetrahydrofuran (THF).

e Procedure:

[¢]

A solution of (S)-1-benzyl 3-methyl azetidine-1,3-dicarboxylate (1.0 eq) in anhydrous THF
is cooled to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen).

o LiIHMDS solution (1.1 eq) is added dropwise, and the resulting mixture is stirred at -78 °C
for 1 hour.

o A solution of tert-butyl (8-bromooctyl)carbamate (1.2 eq) in anhydrous THF is added
dropwise.

o The reaction mixture is allowed to warm to room temperature and stirred for 16 hours.

o The reaction is quenched with a saturated aqueous solution of ammonium chloride
(NH4Cl) and extracted with ethyl acetate.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate
(Naz2S0.), filtered, and concentrated under reduced pressure.
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o The crude product is purified by flash column chromatography on silica gel to yield (S)-1-
benzyl 3-methyl 3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-dicarboxylate.

Step 2: Synthesis of (S)-3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-dicarboxylic acid

o Materials: (S)-1-benzyl 3-methyl 3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-
dicarboxylate, Palladium on carbon (10 wt%), Methanol, Lithium hydroxide (LIOH).

e Procedure:

o To a solution of (S)-1-benzyl 3-methyl 3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-
dicarboxylate (1.0 eq) in methanol, palladium on carbon is added.

o The mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room
temperature for 12 hours.

o The reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated to
give the debenzylated intermediate.

o The crude intermediate is dissolved in a mixture of THF and water, and LiOH (3.0 eq) is
added.

o The reaction is stirred at room temperature for 4 hours.
o The mixture is acidified to pH 3-4 with 1 M HCI and extracted with ethyl acetate.

o The organic layer is dried over Na=SOza, filtered, and concentrated to yield (S)-3-(8-((tert-
butoxycarbonyl)amino)octyl)azetidine-1,3-dicarboxylic acid.

Step 3: Synthesis of (S)-1-(tert-butoxycarbonyl)-3-(8-((tert-
butoxycarbonyl)amino)octyl)azetidine-3-carboxylic acid (TD1092 intermediate-1)

o Materials: (S)-3-(8-((tert-butoxycarbonyl)amino)octyl)azetidine-1,3-dicarboxylic acid, Di-tert-
butyl dicarbonate (Bocz0), Triethylamine (TEA), Dichloromethane (DCM).

e Procedure:

o The dicarboxylic acid from the previous step (1.0 eq) is dissolved in DCM.
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o Triethylamine (2.2 eq) is added, followed by the dropwise addition of Boc20 (1.1 eq).

o The reaction mixture is stirred at room temperature for 12 hours.

o The solvent is removed under reduced pressure, and the residue is purified by column

chromatography to afford TD1092 intermediate-1.

Quantitative Data Summary

Starting Typical Yield
Step Product . Reagents
Material (%)
(S)-1-benzyl 3-
methyl 3-(8-
((tert- (S)-1-benzyl 3- tert-butyl (8-
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dicarboxylate
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(S)-3-(8-((tert- methyl 3-(8-
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ine-1,3- mino)octyl)azetid
dicarboxylic acid ine-1,3-
dicarboxylate
(S)-1-(tert-
butoxycarbonyl)-  (S)-3-(8-((tert-
3-(8-((tert- butoxycarbonyl)a
3 butoxycarbonyl)a  mino)octyl)azetid Bocz20, TEA 75-85

mino)octyl)azetid
ine-3-carboxylic
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ine-1,3-

dicarboxylic acid

Visualizing the Synthesis Pathway
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The following diagrams illustrate the logical flow of the synthesis and the mechanism of action
of the final compound, TD1092.
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¢ To cite this document: BenchChem. [Unraveling the Synthesis of TD1092 Intermediate-1: A
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intermediate-1-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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